ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(1-benzofuran-2-carbonyl)-4-[(4-chlorophenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C24H24ClNO4/c1-2-29-23(28)24(16-17-7-9-19(25)10-8-17)11-13-26(14-12-24)22(27)21-15-18-5-3-4-6-20(18)30-21/h3-10,15H,2,11-14,16H2,1H3
• InChI Key: VELLFCNNZJWICA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)C2=CC3=CC=CC=C3O2)CC4=CC=C(C=C4)Cl
• Molecular Formula: C24H24ClNO4
• Molecular Weight: 425.9 g/mol

Description

Ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. This compound belongs to the class of piperidine-carboxylate derivatives and has shown promising results in preclinical studies as a potential therapeutic agent for various diseases.

Mechanism of Action

The exact mechanism of action of ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate is not fully understood. However, it has been suggested that this compound may act by modulating the activity of certain neurotransmitters such as GABA and glutamate, which are involved in the regulation of neuronal excitability and synaptic transmission.
Biochemical and Physiological Effects
Ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate has been shown to exhibit various biochemical and physiological effects in preclinical studies. It has been reported to exhibit potent anticonvulsant, anxiolytic, and antidepressant effects, which may be attributed to its ability to modulate the activity of certain neurotransmitters in the brain. Moreover, this compound has also been shown to exhibit neuroprotective effects in various animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate in lab experiments is its high potency and selectivity towards certain targets. Moreover, this compound has also been shown to exhibit good pharmacokinetic properties, which make it an attractive candidate for further development as a therapeutic agent. However, one of the major limitations of using this compound in lab experiments is its relatively high cost and limited availability, which may hinder its widespread use in research.

Future Directions

There are several future directions that can be explored in the field of ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate research. One of the potential applications of this compound is in the development of novel therapeutic agents for various neurological and psychiatric disorders. Moreover, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its potential targets in the brain. Additionally, future research can also focus on optimizing the pharmacokinetic properties of this compound to improve its efficacy and safety profile.

Synthesis Methods

The synthesis of ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate is a multi-step process that involves the reaction of various reagents such as piperidine, benzofuran-2-carboxylic acid, and 4-chlorobenzyl chloride. The detailed synthesis method has been described in various research articles and can be found in the literature.

Scientific Research Applications

Ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent anticonvulsant, anxiolytic, and antidepressant effects in preclinical studies. Moreover, this compound has also been investigated for its potential as a neuroprotective agent and has shown promising results in various animal models of neurodegenerative diseases.